![molecular formula C12H8Cl2S2 B016280 Bis(4-chlorophenyl) disulfide CAS No. 1142-19-4](/img/structure/B16280.png)
Bis(4-chlorophenyl) disulfide
Overview
Description
Bis(4-chlorophenyl) disulfide, also known as 4,4'-dichlorodiphenyl disulfide, is a chemical compound with the molecular formula C12H8Cl2S2. It is an organic compound that is composed of two 4-chlorophenyl rings connected by a disulfide bridge. This compound is used in many industrial and scientific applications and is found in a variety of products. It is a white, crystalline solid with a faint odor and a melting point of 135°C.
Scientific Research Applications
Arylthiolation Synthesis : Disulfide radical cations generated from the oxidation of diaryl disulfides like Bis(4-chlorophenyl) disulfide can selectively lead to aromatic arylthiolation, offering high yields. This process has potential applications in the synthesis of pharmaceuticals and nutraceuticals (Takeuchi & Suga, 2000).
Incommensurate Phase Study : The incommensurate phase of bis(4-chlorophenyl)sulfone, a related compound, remains incommensurate at low temperatures, indicating potential structural stability in related solids (Etrillard et al., 1993).
Photo-Oxidative Polymerization : The photo-oxidative polymerization of bis(3,5-dimethylphenyl) disulfide, a similar compound, at room temperature results in non-contaminated poly(thioarylene) synthesis without metal salt contamination, which can be a beneficial process in various chemical syntheses (Yamamoto, Oyaizu, & Tsuchida, 1993).
Crystal Structure Analysis : The crystal structure of bis(2-chlorophenyl) disulfide, another related compound, reveals a monoclinic space group with synclinally related chlorophenyl rings, which can be useful in understanding molecular interactions and designing new materials (Mak et al., 1989).
Weak Sulfur Interactions Study : Weak sulfur interactions and hydrogen bonds in bis[2-(1H-benzimidazol-2-yl)phenyl]disulfide derivatives influence their folding and unfolding conformation, with nitrogen protonation affecting chiral conformations in the solid state. This has implications for material design and molecular engineering (Esparza-Ruiz et al., 2007).
Synthesis of Poly(arylene sulfide)s : Thermolysis of diaryl disulfides allows for the synthesis of high molecular weight poly(phenylene sulfide) and poly(naphthylene sulfide)s. This process holds potential applications in polymerization and material sciences (Wang & Hay, 1992).
Catalyst-Free Self-Healing Elastomers : Aromatic disulfide metathesis enables the design of self-healing poly(urea–urethane) elastomers at room temperature, without the need for a catalyst or external intervention. This has significant implications for materials science and engineering (Rekondo et al., 2014).
Safety and Hazards
Bis(4-chlorophenyl) disulfide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended when handling this substance .
Mechanism of Action
4,4’-Dichlorodiphenyl disulfide, also known as Bis(4-chlorophenyl) disulfide or Disulfide, bis(4-chlorophenyl), is a chemical compound with the formula C12H8Cl2S2
. This article will cover its target of action, mode of action, biochemical pathways, pharmacokinetics, result of action, and the influence of environmental factors on its action.
Mode of Action
It is known that the compound can undergo various chemical reactions due to the presence of the disulfide bond . The disulfide bond can be broken to form two separate molecules, or it can react with other compounds to form new products. The exact nature of these reactions and their biological implications are subjects of ongoing research.
properties
IUPAC Name |
1-chloro-4-[(4-chlorophenyl)disulfanyl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2S2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIXXRXGPBFMPFD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SSC2=CC=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7061562 | |
Record name | Disulfide, bis(4-chlorophenyl) | |
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Molecular Weight |
287.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Insoluble in water; [ChemIDplus] Yellow crystalline flakes; [Alfa Aesar MSDS] | |
Record name | Bis(p-chlorophenyl)disulfide | |
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Vapor Pressure |
0.00000364 [mmHg] | |
Record name | Bis(p-chlorophenyl)disulfide | |
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CAS RN |
1142-19-4 | |
Record name | 4-Chlorophenyl disulfide | |
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Record name | Bis(p-chlorophenyl)disulfide | |
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Record name | Bis(4-chlorophenyl) disulfide | |
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Record name | Disulfide, bis(4-chlorophenyl) | |
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Record name | Disulfide, bis(4-chlorophenyl) | |
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Record name | Bis(4-chlorophenyl) disulphide | |
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Record name | BIS(4-CHLOROPHENYL) DISULFIDE | |
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Record name | BIS(P-CHLOROPHENYL)DISULFIDE | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Feasible Synthetic Routes
Q & A
Q1: Does Bis(4-chlorophenyl) disulfide participate in any interesting catalytic reactions?
A2: Yes, research indicates that this compound can be used as a source of thiyl radicals for catalyzing C=C bond cleavage in olefins in the presence of oxygen. [] This reaction, which can be promoted by transition metal catalysts or by photolysis of the disulfide, offers a novel approach to synthesizing carbonyl compounds from olefins.
Q2: Are there any studies investigating the solid-state properties of this compound under high pressure?
A4: Yes, research has explored the behavior of this compound under high-pressure conditions in the context of disulfide metathesis reactions. [] Interestingly, despite the high-pressure conditions, the reaction product unexpectedly crystallizes into a low-density polymorph. This finding highlights the complex relationship between pressure, crystallization, and polymorphism.
Q3: Are there any reported methods for determining the solubility of this compound in different solvents?
A5: The solubility of this compound has been experimentally determined in various organic solvents, including ethanol, methanol, ethyl acetate, methylbenzene, chloroform, and acetone, within a specific temperature range. [] These data are valuable for understanding the compound's behavior in different solvent systems and can be utilized for optimizing reaction conditions or developing formulation strategies.
Q4: What is known about the metabolic fate of this compound?
A6: While the provided research papers don't delve into the detailed metabolic pathway of this compound, one study reveals the formation of 4-chlorothiophenol and this compound upon oxidation of O,O-diethyl S-(4-chlorophenyl) phosphorodithioate. [] This suggests that cleavage of the disulfide bond and subsequent metabolism of the resulting thiophenol moiety might be involved in the breakdown of this compound.
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